3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol

• IUPAC Name: 3-bromo-5-(2-fluoro-4-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10BrFO2/c1-17-11-2-3-12(13(15)7-11)8-4-9(14)6-10(16)5-8/h2-7,16H,1H3
• InChI Key: CRTBBSXXELNQGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)F
• Molecular Formula: C13H10BrFO2
• DSSTOX Substance ID: DTXSID10686410
• Molecular Weight: 297.12 g/mol
• CAS No.: 1261970-46-0

Description

3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol is an aromatic compound that features a bromine atom, a fluorine atom, and a methoxy group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol can be achieved through several methods, including:

Suzuki-Miyaura Coupling: This method involves the coupling of a boronic acid derivative with a halogenated phenol in the presence of a palladium catalyst.

Electrophilic Aromatic Substitution: This method involves the bromination and fluorination of a methoxyphenol precursor.

Industrial Production Methods

Industrial production of 3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol often involves large-scale Suzuki-Miyaura coupling reactions due to their efficiency and scalability. The use of automated reactors and continuous flow systems can further enhance the production yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones under specific conditions.

Reduction: The bromine and fluorine atoms can be reduced to form dehalogenated products.

Substitution: The compound can undergo nucleophilic aromatic substitution reactions, where the bromine or fluorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides are employed under basic conditions.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dehalogenated phenols.

Substitution: Substituted phenols with various functional groups.

Scientific Research Applications

3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including anti-tumor and anti-inflammatory effects.

Medicine: Explored as a potential lead compound for drug development due to its unique structural features.

Industry: Utilized in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-Bromo-5-fluoro-2-methoxyphenylboronic acid: Similar in structure but contains a boronic acid group instead of a phenol group.

3-Bromo-5-(trifluoromethyl)phenol: Contains a trifluoromethyl group instead of a methoxy group.

Uniqueness

3-Bromo-5-(2-fluoro-4-methoxyphenyl)phenol is unique due to the presence of both bromine and fluorine atoms along with a methoxy group on the phenol ring. This combination of substituents imparts specific chemical and biological properties that are not observed in other similar compounds .